Monodispersity and size control in the synthesis of 20–100 nm quasi-spherical silver nanoparticles by citrate and ascorbic acid reduction in glycerol–water mixtures†

Chemical Communications Pub Date: 2012-07-11 DOI: 10.1039/C2CC33850E

Abstract

A simple two-step seed-mediated synthesis of monodisperse quasi-spherical silver nanoparticles by citrate and ascorbic acid reduction is presented. Control over monodispersity is achieved by a variety of compounds with hydroxyl groups such as glycerol, ethylene glycol, agarose, or sucrose. The latter can also be used as a matrix for storage.

Graphical abstract: Monodispersity and size control in the synthesis of 20–100 nm quasi-spherical silver nanoparticles by citrate and ascorbic acid reduction in glycerol–water mixtures
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